Cas no 1354015-30-7 ([4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid benzyl ester)

• Product Name: [4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid benzyl ester
• CAS No: 1354015-30-7
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 2160514
• Update Time: 2025-06-13

[4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [4-((S)-2-amino-propionylamino)-cyclohexyl]-carbamic acid benzyl ester
• (1R,4R)-[4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid benzyl ester
• [4-((S)-2-aminopropanylamino)cyclohexyl]carbamic acid benzyl ester
• (S)-Benzyl (4-(2-aminopropanamido)cyclohexyl)carbamate
• AM96488
• AM102043
• (1R,4R)-[4-((S)-2-aminopropanylamino)cyclohexyl]carbamic acid benzyl ester
• [4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid benzyl ester

• Inchi： 1S/C17H25N3O3/c1-12(18)16(21)19-14-7-9-15(10-8-14)20-17(22)23-11-13-5-3-2-4-6-13/h2-6,12,14-15H,7-11,18H2,1H3,(H,19,21)(H,20,22)/t12-,14?,15?/m0/s1
• InChI Key： XAEXRVSTRUUJFZ-GRTSSRMGSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CCC(CC1)NC([C@H](C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 389
• Topological Polar Surface Area: 93.4

Additional information on [4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid benzyl ester

Professional Introduction to [4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid benzyl ester and CAS No. 1354015-30-7

The compound with the CAS number 1354015-30-7 and the product name [4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid benzyl ester represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The detailed exploration of its chemical characteristics, synthesis methods, and emerging research applications provides a comprehensive understanding of its significance in modern medicinal chemistry.

In the realm of pharmaceutical innovation, the development of chiral auxiliaries and ligands is crucial for the synthesis of enantiomerically pure drugs. The structure of [4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid benzyl ester features a cyclohexyl backbone modified with an amino group and a carbamic acid benzyl ester moiety. This configuration not only enhances its solubility and stability but also makes it an excellent candidate for use in asymmetric synthesis. The presence of the (S)-configuration at the chiral center ensures high enantioselectivity, which is critical for achieving therapeutic efficacy while minimizing side effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient and sustainable production processes. For instance, the use of transition metal catalysts has been shown to improve the selectivity and reduce byproduct formation during key synthetic steps. These improvements align with the growing emphasis on green chemistry principles, where minimizing waste and energy consumption are paramount.

One of the most promising applications of [4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid benzyl ester is in the field of protease inhibition. Proteases play a critical role in various biological processes, including inflammation and cancer progression. By designing molecules that can selectively inhibit specific proteases, researchers can develop targeted therapies with fewer systemic side effects. The unique structural features of this compound make it an attractive scaffold for designing such inhibitors. For example, recent studies have demonstrated its potential in inhibiting matrix metalloproteinases (MMPs), which are implicated in tumor invasion and metastasis.

The benzyl ester functionality in the compound's structure not only serves as a protecting group during synthesis but also enhances its bioavailability upon administration. This feature is particularly important for oral formulations, where poor bioavailability can significantly limit therapeutic efficacy. Additionally, the cyclohexyl ring provides steric hindrance that can improve binding affinity to target enzymes or receptors. These structural attributes make it a versatile building block for drug discovery programs.

Recent research has also explored the use of this compound as a precursor in the synthesis of more complex pharmacophores. By modifying its core structure, chemists can generate novel derivatives with enhanced pharmacological properties. For instance, replacing the benzyl ester with other leaving groups can facilitate further functionalization, allowing for the creation of prodrugs or conjugates that target specific tissues or cells. Such modifications are essential for developing next-generation therapeutics that offer improved patient compliance and therapeutic outcomes.

The role of computational chemistry in optimizing the design and synthesis of this compound cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict binding affinities and metabolic stability with remarkable accuracy. These predictions guide experimental efforts, reducing trial-and-error approaches and accelerating the drug discovery process. By integrating experimental data with computational insights, scientists can refine their designs to maximize efficacy while minimizing potential toxicity.

In conclusion, [4-((S)-2-Amino-propionylamino)-cyclohexyl]-carbamic acid benzyl ester (CAS No. 1354015-30-7) represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features, synthetic accessibility, and potential applications in drug development underscore its importance as a chemical entity. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly vital role in shaping the future of medicine.